Cas no 66202-83-3 (Ethanethioic acid, S-(4-hydroxyphenyl) ester)

• Product Name: Ethanethioic acid, S-(4-hydroxyphenyl) ester
• CAS No: 66202-83-3
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 1704635
• Update Time: 2024-08-30

Ethanethioic acid, S-(4-hydroxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(4-hydroxyphenyl) ester

• Inchi： 1S/C8H8O2S/c1-6(9)11-8-4-2-7(10)3-5-8/h2-5,10H,1H3
• InChI Key： IJSXEJAGIOTPSG-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(O)C=C1)(=O)C

Computed Properties

• Exact Mass: 168.02454

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 85-86 °C(Solv: benzene (71-43-2); hexane (110-54-3))
• Boiling Point: 309.3±25.0 °C(Predicted)
• PSA: 37.3
• pka: 8.91±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters